Cas no 1261733-75-8 (4-Chloro-2-cyano-5-methoxypyridine)

• Product Name: 4-Chloro-2-cyano-5-methoxypyridine
• CAS No: 1261733-75-8
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4912105
• Update Time: 2025-05-21

4-Chloro-2-cyano-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-5-methoxypyridine

• Inchi： 1S/C7H5ClN2O/c1-11-7-4-10-5(3-9)2-6(7)8/h2,4H,1H3
• InChI Key： LBKRFTXRXDRDBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 4-Chloro-2-cyano-5-methoxypyridine

4-Chloro-2-cyano-5-methoxypyridine: A Comprehensive Overview

The compound 4-Chloro-2-cyano-5-methoxypyridine, identified by the CAS registry number CAS No. 1261733-75-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of 4-Chloro-2-cyano-5-methoxypyridine features a chlorine atom at position 4, a cyano group at position 2, and a methoxy group at position 5, making it a highly substituted pyridine derivative.

The synthesis of 4-Chloro-2-cyano-5-methoxypyridine involves multi-step organic reactions, often utilizing techniques such as nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such substituted pyridines. For instance, the use of transition metal catalysts like palladium has facilitated cross-coupling reactions, which are pivotal in constructing the complex substituents on the pyridine ring.

One of the most notable applications of 4-Chloro-2-cyano-5-methoxypyridine is in the field of pharmacology. This compound has been studied for its potential as a lead molecule in drug discovery. The presence of electron-withdrawing groups such as cyano and chlorine enhances the molecule's ability to interact with biological targets, making it a promising candidate for anti-inflammatory and anti-cancer drug development. Recent studies have highlighted its ability to modulate specific kinase pathways, which are crucial in various disease states.

In addition to its pharmacological applications, 4-Chloro-2-cyano-5-methoxypyridine has found utility in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics. Researchers have explored its use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where the substituents on the pyridine ring play a critical role in tuning the electronic characteristics of the material. The methoxy group, for example, contributes to increased solubility and stability, while the cyano group enhances electron-withdrawing effects.

The environmental impact and toxicity profile of 4-Chloro-2-cyano-5-methoxypyridine have also been subjects of recent research. Studies indicate that while the compound exhibits moderate toxicity towards certain aquatic organisms, its persistence in the environment is relatively low due to rapid biodegradation under aerobic conditions. These findings are essential for assessing its safety and feasibility for large-scale industrial applications.

In conclusion, 4-Chloro-2-cyano-5-methoxypyridine, with its CAS number CAS No. 1261733-75-8, represents a versatile molecule with diverse applications across multiple disciplines. From drug discovery to materials science, this compound continues to be an area of active research interest. As advancements in synthetic methodologies and computational modeling techniques unfold, it is anticipated that new insights into its properties and potential uses will emerge.